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Compound of Interest

Compound Name: 2'-Aminoacetophenone

Cat. No.: B046740

An In-depth Technical Guide to the Safety and Handling of 2'-Aminoacetophenone
Introduction

2'-Aminoacetophenone (CAS No. 551-93-9), also known as 2-Acetylaniline, is an aromatic
ketone widely utilized as a laboratory chemical and an intermediate in the manufacturing of
pharmaceuticals and other substances.[1][2] Its characteristic grape-like odor is of diagnostic
importance in detecting Pseudomonas aeruginosa growth.[3][4] Given its applications, a
thorough understanding of its safety profile and handling requirements is paramount for
researchers, scientists, and drug development professionals to ensure personnel safety and
procedural integrity. This guide provides a comprehensive overview of the hazards, safety
precautions, and emergency procedures associated with 2'-Aminoacetophenone.

Hazard Identification and Classification

2'-Aminoacetophenone is classified as a hazardous chemical. The primary hazards are
irritation to the skin, eyes, and respiratory system.[5] The Globally Harmonized System (GHS)
classification provides a standardized framework for understanding these risks.

Data Presentation: GHS Hazard Classification
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L Hazard . .
Category Classification Signal Word Pictogram
Statement
Skin H315: Causes GHSO07
Corrosion/Irritatio  Category 2 skin irritation.[1] Warning[1][6] (Exclamation
n [6] Mark)[7]
) H319: Causes GHSO07
Serious Eye ) ) )
o Category 2 / 2A serious eye Warning[1][6] (Exclamation
Damage/Irritation o
irritation.[1][6] Mark)[7]
Specific Target
o Category 3 H335: May GHSO07
Organ Toxicity ) ) ) )
(Sing! (Respiratory tract  cause respiratory  Warning[1][6] (Exclamation
ingle
g irritation) irritation.[1][6] Mark)[7]
Exposure)
o ) GHSO07
Acute Toxicity H302: Harmful if _ _
Category 4 Warning|[8] (Exclamation
(Oral) swallowed.[5][8]

Mark)

Precautionary Statements (P-phrases):

To mitigate the identified hazards, the following precautionary measures are essential:

e P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[2][6]

e P264: Wash skin thoroughly after handling.[2][6]

e P271: Use only outdoors or in a well-ventilated area.[2][6]

o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[2][6]

e P302 + P352: IF ON SKIN: Wash with plenty of water.[6]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[6][7]

e P405: Store locked up.[1]
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» P501: Dispose of contents/container in accordance with local regulations.[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of 2'-Aminoacetophenone is crucial for
safe handling and storage.

Data Presentation: Physical and Chemical Properties

Property Value

Molecular Formula C8HIONOI[5][6]

Molecular Weight 135.16 g/mol [6]

Appearance Clear, viscous liquid; Dark yellow to dark brown.
(51061171

Odor Grape-like, sweet.[3]

Melting Point 20 °C /68 °F[5]

Boiling Point 85-90°C at0.5-0.7 hPa[6]

Flash Point 112 -113°C/233.6 - 235.4 °F (closed cup)[5]

Density 1.112 g/mL at 25 °C

Refractive Index n20/D 1.614

Storage Temperature Recommended: 2 - 8 °C (Refrigerated).[6][9]

Safe Handling and Storage

Handling Protocols:

o Work in a well-ventilated area, preferably under a chemical fume hood, to prevent vapor
formation.[2][10]

» Avoid all contact with skin and eyes and prevent inhalation of vapor or mist.[6][7]

e Wash hands thoroughly before breaks and at the end of the workday.[2][6]
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o Use appropriate personal protective equipment (PPE) as detailed in Section 4.[9]

o Keep away from heat, sparks, and flame.[9]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[2][6][9]

Keep the container tightly closed to prevent exposure to air and moisture.[5][6][7]

Refrigerated storage (2-8°C) is recommended.[6][9]

Store away from incompatible materials.[5]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are critical to minimize exposure.

Data Presentation: Exposure Controls & Personal Protective Equipment
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Control Type

Specification

Engineering Controls

Facilities should be equipped with an eyewash
station and a safety shower.[9] Use adequate

ventilation to keep airborne concentrations low.

[9]

Eye/Face Protection

Wear chemical safety goggles with side-shields
conforming to EN166 (EU) or NIOSH (US)
standards.[5][6]

Skin Protection

Handle with chemical-resistant gloves (e.g.,
nitrile rubber). Inspect gloves prior to use and
dispose of contaminated gloves properly.[6]
Wear appropriate protective clothing or a lab

coat to prevent skin exposure.[5][7]

Respiratory Protection

Under normal use with adequate ventilation, no
respiratory protection is needed.[5] If ventilation
is inadequate or risk assessment indicates a
need, use a full-face respirator with multi-
purpose combination (US) or type ABEK (EN
14387) respirator cartridges.[6]

Mandatory Visualization: PPE Selection Workflow
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Task Assessment

Handling 2'-Aminoacetophenone

Engineering & Administrative Controls

Is the work area well-ventilated?
(e.g., Fume Hood)

o

Yes No / Risk of Aergsolization

Requirdd Personal Protective Equipment|(PPE)

Standard PPE:
- Safety Goggles (EN166)

Enhanced PPE:
- Standard PPE PLUS
- Nitrile Gloves
- Lab Coat

- Approved Respirator
(e.g., ABEK cartridge)
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Exposure Occurs

Route of Exposure
\4 \4 \
I Inhalation | Skin Contact | Eye Contact | —>| Ingestion I
I
Immekiate Actions
Y \4 \4
1. Move to Fresh Air 1. Remove contaminated clothing 1. Rinse with water for 15+ mins 1. Rinse mouth with water
2. Give artificial respiration if not breathing 2. Wash with soap and plenty of water 2. Remove contact lenses if possible 2. DO NOT induce vomiting
T T

Consult a Physician
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Spill Detected

Evacuate Non-Essential Personnel
Ensure Area is Ventilated

'

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
Prevent entry into drains

Absorb with Inert Material
(e.g., sand, vermiculite)

Collect into Closed Container
Label as Hazardous Waste

Dispose of Waste
(Follow local regulations)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2'-Aminoacetophenone safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046740#2-aminoacetophenone-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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